Demelverine

Specification

• CAS No.: 13977-33-8
• Molecular Formula: C17H21N
• Molecular Weight: 239.35 g/mol
• IUPAC Name: N-methyl-2-phenyl-N-(2-phenylethyl)ethanamine
• Standard InChI: InChI=1S/C17H21N/c1-18(14-12-16-8-4-2-5-9-16)15-13-17-10-6-3-7-11-17/h2-11H,12-15H2,1H3
• Standard InChI Key: XVWQQNARVMHZBP-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=C1)CCC2=CC=CC=C2
• Canonical SMILES: CN(CCC1=CC=CC=C1)CCC2=CC=CC=C2

Introduction

Chemical Properties and Structure

Demelverine exists in two main forms: the base compound (CAS: 13977-33-8) with molecular formula C₁₇H₂₁N, and its hydrochloride salt (CAS: 18719-09-0) with formula C₁₇H₂₂ClN. The compound features a phenethylamine backbone, which structurally characterizes it as a nitrogen-based compound with two phenyl groups connected by ethyl chains to a central nitrogen atom.

Table 1: Chemical Properties of Demelverine and Its Hydrochloride Salt

Property	Demelverine	Demelverine Hydrochloride
CAS Number	13977-33-8	18719-09-0
Molecular Formula	C₁₇H₂₁N	C₁₇H₂₂ClN
Molecular Weight	239.36 g/mol	275.8 g/mol
Standard InChIKey	XVWQQNARVMHZBP-UHFFFAOYSA-N	WCOQXFHZJHKAGO-UHFFFAOYSA-N
SMILES	C=1C=CC(=CC1)CCN(C)CCC=2C=CC=CC2	CN(CCC1=CC=CC=C1)CCC2=CC=CC=C2.Cl

Demelverine is known by multiple synonyms in the scientific literature, which can create challenges when reviewing research about this compound.

Table 2: Synonyms and Alternative Names for Demelverine

Synonym	Type
N-methyl-2-phenyl-N-(2-phenylethyl)ethanamine	Systematic name
N-Methyl-N-(2-phenylethyl)benzeneethanamine	Systematic name
N-Methyl-β,β′-diphenyldiethylamine	Alternative name
N-Methylbis(2-phenylethyl)amine	Alternative name
Benzeneethanamine, N-methyl-N-(2-phenylethyl)-	Alternative name
Diphenethylamine, N-methyl-	Alternative name
Methphenethamine	Alternative name

Comparative Analysis with Similar Compounds

Demelverine belongs to a broader class of muscle relaxants. To contextualize its pharmacological profile, it is useful to compare it with other compounds that share similar therapeutic applications.

Table 4: Comparative Analysis of Demelverine with Other Muscle Relaxants

Compound	Primary Mechanism	Main Therapeutic Use	Notable Characteristics
Demelverine	Phosphodiesterase inhibition	Gastrointestinal spasms	Relatively low toxicity profile
Baclofen	GABA-B receptor agonist	Spasticity	Central nervous system effects
Carisoprodol	Central acting	Musculoskeletal pain	Potential for dependence
Cyclobenzaprine	Central acting	Musculoskeletal pain	Structurally related to tricyclic antidepressants
Dantrolene	Acts directly on skeletal muscle	Malignant hyperthermia	Unique mechanism among muscle relaxants
Methocarbamol	Central acting	Musculoskeletal pain	Generally well-tolerated
Orphenadrine	Anticholinergic	Musculoskeletal pain	Has additional analgesic properties
Tizanidine	Alpha-2 adrenergic agonist	Spasticity	Can cause hypotension

Pharmacokinetics and Metabolic Pathways

• Metabolism: The compound binds with high affinity to cytochrome P-450 in the liver, suggesting hepatic metabolism as the primary route of biotransformation

• Distribution: The compound's interaction with myoglobin in cardiac muscle cells suggests that it distributes to cardiac tissue

• Absorption and Excretion: Specific details regarding the absorption and excretion pathways of Demelverine remain to be fully elucidated

This represents a significant gap in the current understanding of Demelverine's behavior in the human body. Further pharmacokinetic studies would be valuable to establish a more comprehensive profile, including bioavailability, half-life, volume of distribution, and clearance rates.

Current Research Status and Future Directions

Current research on Demelverine appears limited based on available literature. Areas that would benefit from further investigation include:

• Comprehensive pharmacokinetic studies to establish absorption, distribution, metabolism, and excretion profiles

• Controlled clinical trials to determine efficacy for specific medical conditions

• Long-term safety studies to identify any potential adverse effects from chronic use

• Drug interaction studies to understand how Demelverine interacts with commonly prescribed medications

• Mechanism of action studies to further elucidate its effects at the molecular and cellular levels

The compound's presence in dietary supplements without proper labeling also suggests a need for improved regulatory oversight and monitoring.